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Compound of Interest

Compound Name: 2-Fluorophenylhydrazine

Cat. No.: B1330851

An In-depth Technical Guide to 2-Fluorophenylhydrazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluorophenylhydrazine, a key
chemical intermediate in pharmaceutical and organic synthesis. This document details its
chemical properties, synthesis protocols, and significant applications, with a focus on its role in
the development of novel therapeutic agents.

Core Compound Data

2-Fluorophenylhydrazine is commercially available primarily as its hydrochloride salt, which
enhances its stability. The essential physicochemical data for both the free base and the
hydrochloride salt are summarized below.
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2-Fluorophenylhydrazine

Propert 2-Fluorophenylhydrazine
SNy A Hydrochloride
CAS Number 2368-80-1 2924-15-4[1][2]
CsHsCIFN2 or CsH7FN2 -
Molecular Formula CeH7FN2[3]
HCI[1][4]
Molecular Weight 126.13 g/mol [3][5] 162.59 g/mol [1][2][4][6]
Colorless to pale yellow liquid ]
Appearance ) White to tan powder[2]
or solid[7]
] ] ] 200-205 °C (decomposition)[2]
Melting Point Not available 8]
) o-Fluorophenylhydrazine HCI,
(o-Fluorophenyl)hydrazine, 1- )
Synonyms 1-(2-Fluorophenyl)hydrazine

(2-Fluorophenyl)hydrazine[7]

hydrochloride[2]

Synthesis of 2-Fluorophenylhydrazine

Hydrochloride

The industrial synthesis of 2-Fluorophenylhydrazine hydrochloride is a multi-step process that

begins with 2-fluoroaniline. The general workflow involves diazotization, reduction, and

subsequent hydrolysis.
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Synthesis Workflow
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Caption: General synthesis workflow for 2-Fluorophenylhydrazine HCI.

Experimental Protocol: Synthesis from 2-Fluoroaniline
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The following protocol is a summarized representation of established industrial synthesis
methods.[1][9]

1. Diazotization:

e 2-Fluoroaniline is introduced into a mixture of water and hydrochloric acid (approx. 3.2 moles
of HCI per mole of 2-fluoroaniline).

e The mixture is cooled, and an aqueous solution of sodium nitrite is added dropwise while
maintaining a low temperature (e.g., 10-20°C) to form the 2-fluorobenzenediazonium
chloride salt.

o Excess nitrite is subsequently neutralized using a quenching agent like amidosulfuric acid.

2. Reduction:

e The prepared diazonium salt solution is then added to a pre-prepared alkaline bisulfite
solution (sodium hydrogen sulfite and sodium hydroxide).

o The pH of the reaction is carefully maintained between 5.4 and 6.5 during the addition.

o This step yields the 2-fluorophenylhydrazine-a,B3-disulfonate intermediate.

3. Hydrolysis and Isolation:

e The reaction mixture containing the disulfonate intermediate is heated (e.g., to 70-80°C).

o Concentrated hydrochloric acid is added, and the mixture is heated further to facilitate
hydrolysis, which cleaves the sulfonate groups to form 2-fluorophenylhydrazine
hydrochloride.

e Upon cooling, the crude 2-fluorophenylhydrazine hydrochloride crystallizes out of the
solution and is collected by filtration.

4. Purification (Optional):

» For higher purity, the crude hydrochloride salt can be neutralized with an alkali solution (e.g.,
sodium hydroxide) to precipitate the free base, 2-fluorophenylhydrazine.
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e The free base is then filtered, washed, and can be re-dissolved in hydrochloric acid to form
the purified hydrochloride salt, which is then isolated by filtration and drying.

Applications in Research and Development

2-Fluorophenylhydrazine serves as a critical building block for the synthesis of complex
heterocyclic compounds, which are prevalent in medicinal chemistry and agrochemical
development.[4]

Synthesis of Pyrazole Derivatives

A primary application of 2-fluorophenylhydrazine is in the synthesis of substituted pyrazoles.
Pyrazoles are a class of heterocyclic compounds that form the core of numerous
pharmaceuticals, including anti-inflammatory drugs (e.g., Celecoxib), anticancer agents, and
antimicrobials.[10][11] The most common synthetic route is the Knorr pyrazole synthesis,
involving the condensation of a hydrazine with a 1,3-dicarbonyl compound.

Knorr Pyrazole Synthesis

1,3-Dicarbonyl
Compound

2-Fluorophenylhydrazine

Condensation/
Cyclization

Substituted
1-(2-fluorophenyl)pyrazole

Click to download full resolution via product page

Caption: General scheme for the synthesis of pyrazole derivatives.

Role in Anticancer Drug Discovery
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Hydrazine and hydrazone derivatives are recognized for their wide range of biological activities,
including anticancer properties.[8][12] 2-Fluorophenylhydrazine is a precursor for
synthesizing novel hydrazides and pyrazoles that have been evaluated as potential anticancer
agents.[13] These compounds can exert their effects through various mechanisms, such as the
inhibition of critical enzymes like EGFR and VEGFR-2, or by inducing cell cycle arrest and
apoptosis in cancer cells.[14][15][16] The fluorine atom on the phenyl ring can enhance the
metabolic stability and binding affinity of the final drug molecule, making it a valuable
modification in drug design.[6]

Other Applications

» Tryptamine Derivatives: Phenylhydrazines are used in the Fischer indole synthesis, a classic
method for producing indole rings. This chemistry is crucial for synthesizing tryptamine
derivatives, a class of compounds investigated for the treatment of migraines and cluster
headaches.[6]

o Agrochemicals: The heterocyclic structures derived from 2-fluorophenylhydrazine are also
utilized in the development of modern herbicides, insecticides, and fungicides.[6]

Safety and Handling

2-Fluorophenylhydrazine hydrochloride is classified as harmful if swallowed, in contact with
skin, or if inhaled.[5] It is also known to cause skin and serious eye irritation and may cause
respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a dust mask, should be used when handling this compound.[2] It should be
stored in a well-ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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